7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-[4-(4-fluorophenyl)piperazin-1-yl][1,2,3]triazolo[1,5-a]quinazoline

• IUPAC Name: 7-chloro-3-(4-ethylphenyl)sulfonyl-5-[4-(4-fluorophenyl)piperazin-1-yl]triazolo[1,5-a]quinazoline
• InChI: InChI=1S/C27H24ClFN6O2S/c1-2-18-3-10-22(11-4-18)38(36,37)27-26-30-25(23-17-19(28)5-12-24(23)35(26)32-31-27)34-15-13-33(14-16-34)21-8-6-20(29)7-9-21/h3-12,17H,2,13-16H2,1H3
• InChI Key: NOANUDVQULTKSF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CC(=C4)Cl)N5CCN(CC5)C6=CC=C(C=C6)F
• Molecular Formula: C27H24ClFN6O2S
• Molecular Weight: 551.0 g/mol

Description

7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-[4-(4-fluorophenyl)piperazin-1-yl][1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C27H24ClFN6O2S and its molecular weight is 551.04. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-[4-(4-fluorophenyl)piperazin-1-yl][1,2,3]triazolo[1,5-a]quinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-[4-(4-fluorophenyl)piperazin-1-yl][1,2,3]triazolo[1,5-a]quinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Research has explored the anticancer activities of various quinazoline derivatives. A study synthesized thirty-six 4-aminoquinoline derived sulfonyl analogs using a hybrid pharmacophore approach. Among these, a compound closely related to the chemical structure of interest emerged as highly effective against a broad range of cancers, including breast tumor cell lines. It demonstrated significantly lower toxicity towards non-cancer cells, indicating a promising therapeutic index for cancer treatment (Solomon, Pundir, & Lee, 2019).

Antimicrobial Activities

The antimicrobial properties of triazole derivatives have been investigated, showing that compounds with structural features similar to 7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-[4-(4-fluorophenyl)piperazin-1-yl][1,2,3]triazolo[1,5-a]quinazoline possess good to moderate activities against various microorganisms. This highlights the potential for such compounds to be developed into new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Quality Control and Pharmaceutical Application

Developing quality control methods for pharmaceutical substances is crucial for ensuring their safety and efficacy. A study focused on the leader compound among derivatives of triazoloquinazoline, aiming to develop quality control methods. This work is essential for advancing the pharmaceutical applications of compounds like 7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-[4-(4-fluorophenyl)piperazin-1-yl][1,2,3]triazolo[1,5-a]quinazoline, ensuring they meet regulatory standards for further studies and eventual therapeutic use (Danylchenko, Kovalenko, Gubar, Zhuk, & Mariutsa, 2018).

Mechanism of Action

Target of Action

The compound contains a sulfonamide group , which is a common feature in many drugs. Sulfonamides are known to inhibit bacterial enzymes, particularly those involved in the synthesis of folic acid, an essential nutrient for bacteria. This could potentially be a target of action for this compound.